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Compound of Interest

3,5-Dimethyl-4-
Compound Name:
hydroxybenzaldehyde

Cat. No.: B108906

This technical guide provides a comprehensive overview of 4-Hydroxy-3,5-
dimethylbenzaldehyde, a significant aromatic aldehyde utilized in various scientific and
industrial applications. Tailored for researchers, scientists, and drug development
professionals, this document details its chemical properties, synthesis protocols, applications,
and safety information.

Chemical Identity and Properties

The IUPAC name for the compound is 4-hydroxy-3,5-dimethylbenzaldehyde.[1][2] It is also
commonly known by synonyms such as 3,5-Dimethyl-4-hydroxybenzaldehyde and 4-Formyl-
2,6-xylenol.[1][3][4] This compound is a yellow solid at room temperature.[3]

Table 1: Physicochemical Properties of 4-Hydroxy-3,5-dimethylbenzaldehyde
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Property Value References

4-hydroxy-3,5-
IUPAC Name _ [1][2]
dimethylbenzaldehyde

CAS Number 2233-18-3 [31[5]
Molecular Formula CoH1002 [2][3]
Molecular Weight 150.17 g/mol [31[5]
Appearance Yellow solid [3]
Melting Point 112-114 °C [315]
Boiling Point 263.9 °C [3]
Density 1.136 g/cm3 [3]
InChi Key UYGBSRJODQHNLQ- )

UHFFFAOYSA-N

SMILES 0=CC1=CC(C)=C(0)C(C)=C1  [5]

Synthesis and Experimental Protocols

4-Hydroxy-3,5-dimethylbenzaldehyde can be synthesized through various methods, most
notably via the selective oxidation of corresponding p-cresol derivatives, such as 2,4,6-
trimethylphenol.[6][7]

This protocol describes the cobalt-catalyzed aerobic oxidation of a methyl group in 2,4,6-
trimethylphenol.[6]

Materials and Reagents:

2,4,6-Trimethylphenol (Substrate)

Cobalt(ll) acetate tetrahydrate (Co(OAc)2:4H20) (Catalyst)

Sodium hydroxide (NaOH) (Base)

Ethylene glycol (EG) (Solvent)
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Deionized water (H20)

Oxygen (O2) gas (Oxidant)

Hydrochloric acid (HCI), 2% solution
Chloroform (CHCIs)

Anhydrous sodium sulfate (Na2S0a)

Silica gel for column chromatography
Petroleum ether and Ethyl acetate (Eluents)
Procedure:

A mixture of 2,4,6-trimethylphenol (5.0 mmol), Co(OAc)2:4H20 (0.05 mmol, 12 mg), and
NaOH (5.0 mmol, 0.2 g) is prepared in a solvent system of ethylene glycol/water (5.0
mL/0.25 mL).[6]

The reaction mixture is stirred vigorously at 50 °C while bubbling oxygen (1.0 atm) through it
for 12 hours.[6]

Upon completion, the reaction is quenched by the successive addition of 2% hydrochloric
acid (10.0 mL) and chloroform (10.0 mL).[6]

The chloroform phase is separated, and the aqueous phase is further extracted twice with
chloroform (10.0 mL each).[6]

The combined organic layers are dried over anhydrous sodium sulfate and then
concentrated under reduced pressure to yield a residue.[6]

The crude product is purified by column chromatography on silica gel, using a petroleum
ether/ethyl acetate (5/1) mixture as the eluent, to afford the pure 4-Hydroxy-3,5-
dimethylbenzaldehyde.[6]
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Synthesis Workflow

1. Mix Reactants 2. Stirat 50°C
3. Quench Reaction ] 4. Phase Separation 5. Dry & Concentrate 6. Purify by Column
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Caption: General workflow for the synthesis of 4-Hydroxy-3,5-dimethylbenzaldehyde.

Applications in Drug Development and Research

4-Hydroxy-3,5-dimethylbenzaldehyde is a valuable intermediate in organic synthesis,
particularly within the pharmaceutical industry.[3]

o Pharmaceutical Intermediate: Its most notable application is as a key intermediate in the
synthesis of Etravirine, a non-nucleoside reverse transcriptase inhibitor used in the treatment
of HIV.[3] The hydroxyl and aldehyde functional groups on the molecule allow it to participate
in crucial reactions for building the complex structure of the drug.[3]

o Polymer Chemistry: It has been employed as a reagent in the phase-transfer catalyzed
polymerization of 4-hydroxy-3,5-dimethylbenzyl alcohol.

e Reagent in Organic Synthesis: It serves as a starting material for the synthesis of other
valuable chemical compounds, such as 2,4,6-trimethylphenol.

e Biochemical Reagent: The compound is used as a general biochemical reagent in various
life science research applications.[8]
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Role in Etravirine Synthesis
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Caption: Role as a key intermediate in the synthesis of Etravirine.

Spectroscopic and Analytical Data

Characterization of 4-Hydroxy-3,5-dimethylbenzaldehyde is typically performed using standard

spectroscopic techniques.

Table 2: Summary of Spectroscopic Data
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Technique

Data Reference

1H NMR

Spectral data available in public databases such
as PubChem and NMRShiftDB.[1]

Infrared (IR) Spectroscopy

FTIR and ATR-IR spectra are available, showing
characteristic peaks for hydroxyl (O-H),
aldehyde (C=0), and aromatic C-H functional

groups.[1]

Mass Spectrometry (MS)

GC-MS data is available, confirming the

molecular weight of 150.17 g/mol .[1]

High-Performance Liquid Chromatography
(HPLC)

Reverse-phase HPLC methods have been

developed for its analysis and separation.[9]

Safety and Handling

Proper handling of 4-Hydroxy-3,5-dimethylbenzaldehyde is essential in a laboratory setting. It

is classified as an irritant.

Table 3: Hazard and Safety Information
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Category Information References

Signal Word Warning [5]

H315: Causes skin

irritation.H319: Causes serious
Hazard Statements o [5]

eye irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust.P280: Wear protective
gloves/eye
protection.P302+P352: IF ON
SKIN: Wash with plenty of
Precautionary Statements soap and [5][10]
water.P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Personal Protective Equipment  Eyeshields, gloves, N95-type

5
(PPE) dust mask. ]

Store in a cool, well-ventilated

place. Keep container tightly

Storage
closed.[3][10] The compound
is noted to be air-sensitive.[10]
] ) Strong oxidizing agents, strong
Incompatible Materials [10]

bases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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